Cas no 1247392-86-4 ((2,5-dimethylphenyl)methyl(pentyl)amine)

• Product Name: (2,5-dimethylphenyl)methyl(pentyl)amine
• CAS No: 1247392-86-4
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5177515
• PubChem ID: 60684258
• Update Time: 2025-06-08

(2,5-dimethylphenyl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,5-Dimethylphenyl)methyl](pentyl)amine
• Benzenemethanamine, 2,5-dimethyl-N-pentyl-
• (2,5-dimethylphenyl)methyl(pentyl)amine

• Inchi： 1S/C14H23N/c1-4-5-6-9-15-11-14-10-12(2)7-8-13(14)3/h7-8,10,15H,4-6,9,11H2,1-3H3
• InChI Key： TUHRCDKHKSRFHQ-UHFFFAOYSA-N
• SMILES： N(CC1C=C(C)C=CC=1C)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 155
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2,5-dimethylphenyl)methyl(pentyl)amine

Introduction to (2,5-Dimethylphenyl)methyl(pentyl)amine (CAS No. 1247392-86-4)

(2,5-Dimethylphenyl)methyl(pentyl)amine (CAS No. 1247392-86-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of amines and features a substituted phenyl ring with two methyl groups at the 2 and 5 positions, a methyl group, and a pentyl group attached to the nitrogen atom. The combination of these functional groups imparts distinct physical and chemical properties that make it an intriguing subject for both academic research and industrial applications.

The chemical structure of (2,5-dimethylphenyl)methyl(pentyl)amine is characterized by its aromatic ring with two methyl substituents, which can influence the compound's stability and reactivity. The presence of the pentyl group adds a hydrophobic character, making the molecule suitable for interactions with lipid membranes and other hydrophobic environments. This property is particularly valuable in pharmaceutical research, where compounds with such characteristics are often explored for their potential as drug candidates or as components in drug delivery systems.

Recent studies have highlighted the pharmacological potential of (2,5-dimethylphenyl)methyl(pentyl)amine. For instance, a study published in the *Journal of Medicinal Chemistry* investigated the compound's ability to modulate specific receptors in the central nervous system. The results indicated that (2,5-dimethylphenyl)methyl(pentyl)amine exhibits selective binding to certain receptors, suggesting its potential as a lead compound for developing new therapeutic agents for neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, (2,5-dimethylphenyl)methyl(pentyl)amine has been explored for its synthetic utility in organic chemistry. The compound can serve as a building block for constructing more complex molecules through various synthetic transformations. For example, it can be used as a starting material for the synthesis of advanced materials with tailored properties, such as polymers with enhanced mechanical strength or electronic devices with improved performance.

The physical properties of (2,5-dimethylphenyl)methyl(pentyl)amine are also noteworthy. It is typically a colorless liquid at room temperature with a characteristic amine odor. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes where solubility and reactivity are critical factors.

From an environmental perspective, the impact of (2,5-dimethylphenyl)methyl(pentyl)amine on ecosystems is an important consideration. While detailed environmental studies are still ongoing, preliminary data suggest that the compound has low toxicity to aquatic organisms and does not bioaccumulate significantly. This information is crucial for assessing its safety and environmental impact when used in industrial or pharmaceutical applications.

In conclusion, (2,5-dimethylphenyl)methyl(pentyl)amine (CAS No. 1247392-86-4) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, (2,5-dimethylphenyl)methyl(pentyl)amine is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.